Cas no 199287-52-0 (4,5-Difluoro-2-hydroxybenzaldehyde)

• Product Name: 4,5-Difluoro-2-hydroxybenzaldehyde
• CAS No: 199287-52-0
• MF: C₇H₄F₂O₂
• MW: 158.102269172668
• MDL: MFCD08458005
• CID: 830450
• PubChem ID: 15434553
• Update Time: 2025-04-19

4,5-Difluoro-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-hydroxybenzaldehyde
• 4,5-Difluorosalicylaldehyde
• Benzaldehyde, 4,5-difluoro-2-hydroxy- (9CI)
• 2-Hydroxy-4,5-difluorobenzaldehyde
• 4,5-Difluorosalicylaldehdye
• Benzaldehyde, 4,5-difluoro-2-hydroxy-
• 4,5-Difluorosalicylaldehdye, 4,5-Difluoro-2-formylphenol
• PubChem11007
• HRLWPXGNZQEUHM-UHFFFAOYSA-N
• CL8334
• 4,5-difluoro-2-hydroxy-benzaldehyde
• SBB087258
• 0247AB
• LS10186
• CM11935
• AS05585
• AM83010
• AB
• DB-032254
• SCHEMBL3404206
• MFCD08458005
• EN300-152530
• AKOS005257554
• CS-W010902
• DTXSID10572743
• 199287-52-0
• PS-8814
• C7H4F2O2
• Z1201624647

• MDL： MFCD08458005
• Inchi： 1S/C7H4F2O2/c8-5-1-4(3-10)7(11)2-6(5)9/h1-3,11H
• InChI Key： HRLWPXGNZQEUHM-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=O)C=1)O)F

Computed Properties

• Exact Mass: 158.01800
• Monoisotopic Mass: 158.01793569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data available
• Density: 1.464±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 68-72℃
• Boiling Point: 224.1±35.0 ºC (760 Torr),
• Flash Point: 89.3±25.9 ºC,
• Refractive Index: 1.559
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• PSA: 37.30000
• LogP: 1.48290
• Sensitiveness: Air Sensitive

4,5-Difluoro-2-hydroxybenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better